Cas no 2877763-22-7 (3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione
• CAS No: 2877763-22-7
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 5309945
• PubChem ID: 165433776
• Update Time: 2025-07-09

3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2877763-22-7
• 3-({5-oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione
• F6617-8994
• AKOS040856023
• 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C17H21N3O4S/c21-14-8-12(9-19(14)11-13-2-1-7-25-13)10-20-15(22)17(18-16(20)23)3-5-24-6-4-17/h1-2,7,12H,3-6,8-11H2,(H,18,23)
• InChI Key： LNVRCGUPFGRZEH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(CC(C1)CN1C(NC2(C1=O)CCOCC2)=O)=O

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Additional information on 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione

Research Briefing on 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione (CAS: 2877763-22-7)

In recent years, the compound 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione (CAS: 2877763-22-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its subsequent biological evaluation. The compound's structure, featuring a thiophene moiety and a spirocyclic core, is believed to contribute to its selective binding affinity and pharmacokinetic properties. Researchers have employed computational modeling and X-ray crystallography to elucidate its three-dimensional conformation, providing insights into its interaction with target proteins.

Mechanistic studies have revealed that this compound exhibits potent activity as a modulator of specific enzymes or receptors, though the exact biological targets remain under investigation. Preliminary in vitro and in vivo data suggest that it may influence pathways associated with inflammation, neurodegeneration, or metabolic disorders. For instance, one study demonstrated its ability to inhibit a key enzyme involved in the production of pro-inflammatory cytokines, highlighting its potential as an anti-inflammatory agent. Another line of research explored its neuroprotective effects in models of neurodegenerative diseases, where it showed promise in reducing oxidative stress and neuronal apoptosis.

Despite these encouraging findings, challenges remain in the development of 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical optimization. Recent efforts have focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Additionally, toxicological assessments are underway to ensure its safety profile aligns with regulatory requirements.

In conclusion, 3-({5-Oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}methyl)-8-oxa-1,3-diazaspiro[4.5]decane-2,4-dione represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and preliminary biological data warrant continued investigation to fully elucidate its therapeutic potential. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for its use in treating human diseases.